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Compound of Interest

Compound Name: N,N-Diethylethylenediamine

Cat. No.: B122027 Get Quote

Technical Support Center: N,N-
Diethylethylenediamine
This guide provides essential safety information, handling procedures, and troubleshooting for

researchers, scientists, and drug development professionals working with N,N-
Diethylethylenediamine.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with N,N-Diethylethylenediamine?

A1: N,N-Diethylethylenediamine is a flammable and corrosive liquid and vapor.[1][2] It can

cause severe skin burns and eye damage.[1][2][3] The substance is toxic if it comes into

contact with the skin and harmful if inhaled.[4] Inhalation may lead to corrosive injuries to the

upper respiratory tract and lungs.[1] Vapors are heavier than air and can form explosive

mixtures with air, posing a fire or explosion hazard, especially in low or confined areas.[1][2]

Q2: What are the immediate first aid measures in case of exposure?

A2: In case of any exposure, immediately call for emergency medical services.[1]

Inhalation: Move the victim to fresh air. If breathing is difficult, administer oxygen. If the victim

is not breathing, provide artificial respiration, avoiding mouth-to-mouth resuscitation if the

substance was ingested or inhaled.[1]
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Skin Contact: Immediately remove all contaminated clothing.[3][4][5] Flush the affected skin

with running water for at least 20-30 minutes.[1] For severe burns, immediate medical

attention is required.[1]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, removing

contact lenses if present and easy to do so.[3] Continue rinsing and seek immediate medical

attention.[3][4]

Ingestion: Do NOT induce vomiting.[5][6] Rinse the mouth with water.[6] Never give anything

by mouth to an unconscious person and seek immediate medical assistance.[7][8]

Q3: What personal protective equipment (PPE) is required when handling N,N-
Diethylethylenediamine?

A3: Always handle N,N-Diethylethylenediamine in a well-ventilated area, preferably under a

chemical fume hood.[8] The following PPE is mandatory:

Eye/Face Protection: Wear chemical safety goggles and a face shield.[9]

Hand Protection: Wear chemically resistant gloves.

Body Protection: Wear protective clothing to prevent skin contact.[3][5]

Respiratory Protection: If ventilation is inadequate, use a NIOSH-approved respirator with an

appropriate cartridge for organic vapors.[7] In case of a spill or leak, a positive pressure self-

contained breathing apparatus (SCBA) should be worn.[1][2]

Q4: What are the proper storage conditions for N,N-Diethylethylenediamine?

A4: Store N,N-Diethylethylenediamine in a cool, dry, and well-ventilated place, away from

heat, sparks, open flames, and other ignition sources.[6][8][10] Keep containers tightly closed

to prevent absorption of moisture and carbon dioxide from the air.[2][10] Containers that have

been opened must be carefully resealed and kept upright to prevent leakage.[10] The

recommended storage temperature is below +30°C.[3]

Q5: What materials are incompatible with N,N-Diethylethylenediamine?
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A5: N,N-Diethylethylenediamine is incompatible with strong oxidizing agents, strong acids,

acid anhydrides, acid chlorides, and carbon dioxide.[8] It can also react exothermically with

isocyanates, halogenated organics, peroxides, and phenols (acidic).[2]

Troubleshooting Guide
Problem: I smell a strong ammonia-like odor in the lab.

Possible Cause: This could indicate a leak or spill of N,N-Diethylethylenediamine.

Solution:

Evacuate the immediate area.

If it is safe to do so, and you are trained, try to stop the leak.

Increase ventilation to the area.

For a small spill, absorb it with an inert, non-combustible material like dry sand or earth.[2]

Do not use combustible materials or mineral-based absorbents.[2]

For a large spill, dike the area to prevent it from spreading and call for emergency

response.[2]

All equipment used for cleanup must be grounded and non-sparking.[2][6]

Problem: The material has changed color or appears cloudy.

Possible Cause: This could be due to contamination or absorption of atmospheric moisture

and carbon dioxide.

Solution:

Do not use the material if its integrity is questionable.

Review your storage procedures to ensure the container is always tightly sealed after use.

[10]
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If you suspect contamination, dispose of the material according to your institution's

hazardous waste disposal guidelines.

Quantitative Data Summary
Property Value

Molecular Formula C₆H₁₆N₂

Molecular Weight 116.21 g/mol

Boiling Point 152-154 °C (lit.)

Density 0.811 g/mL at 25 °C (lit.)

Flash Point 33 °C (91.4 °F) - closed cup

Appearance Colorless to light yellow liquid

Odor Strong ammonia-like

Solubility in Water Soluble

Experimental Workflow: Safe Handling of N,N-
Diethylethylenediamine
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Start: Prepare for Experiment

Wear Appropriate PPE:
- Safety Goggles & Face Shield

- Chemical Resistant Gloves
- Protective Clothing

Work in a Chemical Fume Hood

Ground and Bond Equipment

Dispense N,N-Diethylethylenediamine

Tightly Seal Container Immediately

Conduct Experiment

Dispose of Waste Properly

Clean Work Area

End

Click to download full resolution via product page

Caption: Workflow for the safe handling of N,N-Diethylethylenediamine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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